N-(3,4-dimethylphenyl)-3-(pyrrolidin-1-yl)propanamide

• Molecular Formula: C15H22N2O
• Molecular Weight: 246.35 g/mol
• IUPAC Name: N-(3,4-dimethylphenyl)-3-pyrrolidin-1-ylpropanamide
• InChI: InChI=1S/C15H22N2O/c1-12-5-6-14(11-13(12)2)16-15(18)7-10-17-8-3-4-9-17/h5-6,11H,3-4,7-10H2,1-2H3,(H,16,18)
• InChI Key: MEYPPOVNRJVADI-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)NC(=O)CCN2CCCC2)C

Description

N-(3,4-dimethylphenyl)-3-(pyrrolidin-1-yl)propanamide, also known as NDPP, is a synthetic compound that belongs to the class of designer drugs known as cathinones. NDPP is a psychoactive substance that acts as a stimulant and has been used in scientific research for its potential therapeutic applications.

Mechanism of Action

N-(3,4-dimethylphenyl)-3-(pyrrolidin-1-yl)propanamide acts as a reuptake inhibitor of dopamine, norepinephrine, and serotonin, which increases the levels of these neurotransmitters in the brain. This leads to an increase in energy, alertness, and euphoria. N-(3,4-dimethylphenyl)-3-(pyrrolidin-1-yl)propanamide also acts as a releasing agent of dopamine and norepinephrine, which further enhances the effects of these neurotransmitters.
Biochemical and physiological effects:
N-(3,4-dimethylphenyl)-3-(pyrrolidin-1-yl)propanamide has been shown to increase heart rate, blood pressure, and body temperature. N-(3,4-dimethylphenyl)-3-(pyrrolidin-1-yl)propanamide also causes vasoconstriction, which can lead to decreased blood flow to vital organs. N-(3,4-dimethylphenyl)-3-(pyrrolidin-1-yl)propanamide has been shown to cause neurotoxicity in animal studies, which raises concerns about its potential long-term effects on the brain.

Advantages and Limitations for Lab Experiments

N-(3,4-dimethylphenyl)-3-(pyrrolidin-1-yl)propanamide has several advantages for lab experiments, including its high potency and selectivity for dopamine, norepinephrine, and serotonin transporters. N-(3,4-dimethylphenyl)-3-(pyrrolidin-1-yl)propanamide also has a long half-life, which allows for prolonged effects in animal studies. However, N-(3,4-dimethylphenyl)-3-(pyrrolidin-1-yl)propanamide has several limitations, including its potential for neurotoxicity and lack of clinical data on its safety and efficacy.

Future Directions

There are several future directions for research on N-(3,4-dimethylphenyl)-3-(pyrrolidin-1-yl)propanamide, including the development of analogs with improved safety and efficacy profiles. Future research should also focus on the potential therapeutic applications of N-(3,4-dimethylphenyl)-3-(pyrrolidin-1-yl)propanamide, including its use in the treatment of depression, anxiety, and addiction. Additionally, more studies are needed to investigate the long-term effects of N-(3,4-dimethylphenyl)-3-(pyrrolidin-1-yl)propanamide on the brain and the potential for addiction and abuse.

Synthesis Methods

N-(3,4-dimethylphenyl)-3-(pyrrolidin-1-yl)propanamide can be synthesized through a multi-step process that involves the reaction of 3,4-dimethylphenylacetonitrile with pyrrolidine and subsequent reduction with lithium aluminum hydride. The final product is purified by recrystallization and characterized by spectroscopic techniques.

Scientific Research Applications

N-(3,4-dimethylphenyl)-3-(pyrrolidin-1-yl)propanamide has been used in scientific research for its potential therapeutic applications, including the treatment of depression, anxiety, and addiction. N-(3,4-dimethylphenyl)-3-(pyrrolidin-1-yl)propanamide has been shown to increase the levels of dopamine and norepinephrine in the brain, which are neurotransmitters that play a role in mood regulation and reward processing. N-(3,4-dimethylphenyl)-3-(pyrrolidin-1-yl)propanamide has also been shown to inhibit the reuptake of serotonin, another neurotransmitter that is involved in mood regulation.